Cas no 81559-91-3 (4-(4-methanesulfonylphenyl)but-3-en-2-one)

• Product Name: 4-(4-methanesulfonylphenyl)but-3-en-2-one
• CAS No: 81559-91-3
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 703702
• PubChem ID: 12842128
• Update Time: 2025-05-24

4-(4-methanesulfonylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-[4-(methylsulfonyl)phenyl]-
• 4-(4-methylsulfonylphenyl)but-3-en-2-one
• 4-(4-methanesulfonylphenyl)but-3-en-2-one
• 81559-91-3
• DTXSID60708919
• 4-[4-(Methanesulfonyl)phenyl]but-3-en-2-one

• Inchi： 1S/C11H12O3S/c1-9(12)3-4-10-5-7-11(8-6-10)15(2,13)14/h3-8H,1-2H3
• InChI Key： MPUGYLQVIMTRJO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C=CC(C)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 224.05071541g/mol
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-(4-methanesulfonylphenyl)but-3-en-2-one

Chemical Profile of 4-(4-methanesulfonylphenyl)but-3-en-2-one (CAS No. 81559-91-3)

4-(4-methanesulfonylphenyl)but-3-en-2-one, identified by its Chemical Abstracts Service (CAS) number 81559-91-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl-substituted α,β-unsaturated ketones, characterized by its structural framework of a butenone moiety linked to a phenyl group bearing a methanesulfonyl substituent. The unique combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for synthetic applications and potential therapeutic development.

The molecular structure of 4-(4-methanesulfonylphenyl)but-3-en-2-one consists of a central β-keto ester system, which is flanked by an electron-withdrawing methanesulfonyl group and an aromatic ring. This configuration enhances the compound's ability to participate in various chemical reactions, including condensation, cyclization, and nucleophilic addition, which are pivotal in the synthesis of more complex molecules. The presence of the methanesulfonyl group not only influences the electronic properties of the aromatic ring but also introduces polarity to the molecule, affecting its solubility and interaction with biological targets.

In recent years, there has been a growing interest in α,β-unsaturated ketones due to their versatile applications in drug discovery. These compounds are known for their ability to act as Michael acceptors, facilitating the formation of carbon-carbon bonds through nucleophilic addition reactions. This property is particularly relevant in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The specific substitution pattern in 4-(4-methanesulfonylphenyl)but-3-en-2-one makes it a promising candidate for further derivatization, potentially leading to novel bioactive molecules.

One of the most compelling aspects of 4-(4-methanesulfonylphenyl)but-3-en-2-one is its potential utility in the development of therapeutic agents. The methanesulfonyl group is known to enhance binding affinity and metabolic stability, which are critical factors in drug design. Additionally, the aromatic ring can be further functionalized to introduce additional pharmacophores, expanding its applicability across different therapeutic areas. For instance, derivatives of this compound have shown promise in preliminary studies as inhibitors of certain enzymes involved in inflammatory pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Virtual screening methods have been employed to identify potential binding interactions between 4-(4-methanesulfonylphenyl)but-3-en-2-one and target proteins. These studies have highlighted its potential as a lead compound for further optimization towards therapeutic applications. The ability to model such interactions computationally not only accelerates the drug discovery process but also provides insights into the structural requirements necessary for efficacy.

The synthesis of 4-(4-methanesulfonylphenyl)but-3-en-2-one involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts acylation followed by Vilsmeier-Haack formylation, which introduces the necessary methanesulfonyl group onto the aromatic ring. These reactions are typically conducted under inert conditions to prevent unwanted side products. The purity and yield of the final product are critical factors that influence its subsequent application in pharmaceutical research.

The chemical properties of 4-(4-methanesulfonylphenyl)but-3-en-2-one also make it suitable for use as an intermediate in more complex synthetic schemes. Its reactivity allows for further functionalization at multiple sites, enabling the creation of diverse molecular architectures. This flexibility is particularly valuable in medicinal chemistry, where structural diversity is often correlated with biological activity. By leveraging the inherent reactivity of this compound, researchers can explore new chemical space and uncover novel therapeutic candidates.

In conclusion, 4-(4-methanesulfonylphenyl)but-3-en-2-one (CAS No. 81559-91-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a versatile intermediate and lead compound underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.